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Compound of Interest

Compound Name: CCT373566

Cat. No.: B15621687

Disclaimer: This document provides a summary of essential safety and logistical information for
handling the research compound CCT373566. A specific Safety Data Sheet (SDS) for
CCT373566 was not publicly available at the time of this writing. Therefore, the following
guidance is based on best practices for handling potent, non-hazardous chemical compounds
in a laboratory setting. Researchers, scientists, and drug development professionals must
obtain and review the official SDS from their supplier for complete and specific safety
information before any handling, storage, or disposal of this material.

CCT373566 is a potent, orally active degrader of the transcriptional repressor BCL6, exhibiting
significant anti-proliferative effects.[1] As a potent compound intended for research use only,
meticulous adherence to safety protocols is paramount to ensure personnel safety and
experimental integrity.

Personal Protective Equipment (PPE) and
Compound Handling Summary

Proper personal protective equipment is the first line of defense against exposure. The
following table summarizes the recommended PPE and key handling parameters for
CCT373566.
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Parameter

Specification

Rationale

Form

Solid powder

Minimizes risk of inhalation

compared to volatile liquids.

Storage (Powder)

-20°C for up to 3 years

Ensures chemical stability and

potency.

Storage (in Solvent)

-80°C for 1 to 6 months

Prevents degradation of the

compound in solution.

Light Sensitivity

Protect from light

Avoids light-induced

degradation.

Primary Engineering Control

Chemical fume hood or

ventilated enclosure

Minimizes inhalation exposure

to the powder.

Eye Protection

Safety glasses with side

shields or goggles

Protects eyes from splashes or

airborne particles.

Hand Protection

Nitrile gloves (double-gloving

recommended)

Prevents skin contact with the

compound.

Body Protection

Laboratory coat

Protects skin and personal

clothing from contamination.

Respiratory Protection

N95 or higher respirator (if
handling outside of a ventilated

enclosure)

Minimizes inhalation risk if
engineering controls are not

available.

Step-by-Step Operational and Disposal Plan

A systematic approach to handling and disposal is crucial for maintaining a safe laboratory

environment.

Preparation and Weighing

e Pre-Handling Check: Before handling, ensure that a current, supplier-provided SDS for

CCT373566 is available and has been reviewed by all personnel involved.
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o Designated Area: All handling of solid CCT373566 should be conducted in a designated
area, such as a chemical fume hood or a powder containment hood, to minimize the risk of
inhalation.

o PPE: Don the appropriate personal protective equipment as outlined in the table above.

» Weighing: Tare a suitable container on an analytical balance within the ventilated enclosure.
Carefully transfer the desired amount of CCT373566 to the container using a spatula. Avoid
creating dust. Close the primary container immediately after weighing.

Solution Preparation

e Solvent Selection: CCT373566 is typically dissolved in solvents such as DMSO.[1]

o Dissolving: In the chemical fume hood, add the appropriate solvent to the container with the
weighed CCT373566. Cap the container and mix by vortexing or sonicating until the solid is
completely dissolved.

o Storage of Stock Solutions: Store stock solutions at -80°C in tightly sealed, light-protected
containers. Aliquoting the stock solution is recommended to avoid repeated freeze-thaw
cycles.

Experimental Use

« Dilutions: Prepare working dilutions from the stock solution within the chemical fume hood.

o Labeling: Clearly label all containers with the compound name, concentration, solvent, and
date of preparation.

¢ Handling Liquids: When handling solutions of CCT373566, always wear gloves and eye
protection to prevent skin and eye contact.

Spill Management

» Minor Spills (Powder): In a ventilated enclosure, gently cover the spill with absorbent paper.
Moisten the paper with a suitable solvent (e.g., ethanol) to prevent the powder from
becoming airborne. Carefully wipe up the material, place it in a sealed container, and
dispose of it as chemical waste.
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e Minor Spills (Liquid): Absorb the spill with an inert absorbent material (e.g., vermiculite or
sand). Place the absorbed material in a sealed container for disposal as chemical waste.

» Decontamination: Clean the spill area with a suitable laboratory detergent and then wipe with
70% ethanol.

Disposal Plan

o Waste Identification: All materials contaminated with CCT373566, including unused
compound, empty containers, contaminated PPE, and spill cleanup materials, must be
treated as chemical waste.

o Waste Collection: Collect all solid and liquid waste in separate, clearly labeled, sealed
containers.

» Disposal: Dispose of all chemical waste in accordance with your institution's and local
environmental regulations. Do not dispose of CCT373566 down the drain or in the regular
trash.

Experimental Workflow Diagram

The following diagram illustrates the standard workflow for handling CCT373566, from receipt
to disposal.
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Caption: Workflow for the safe handling of CCT373566.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15621687#personal-protective-equipment-for-
handling-cct373566]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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